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Compound of Interest

Compound Name: Chloromethyl octyl ether
CAS No.: 24566-90-3
Cat. No.: B1597271
Get Quote
. J

Molecular Weight: 178.70 g/mol

Executive Summary

Chloromethyl Octyl Ether (CMOE) is an alkylating agent belonging to the class of

-halo ethers. While structurally analogous to the common protecting group reagent
Methoxymethyl Chloride (MOM-CI), CMOE offers distinct advantages:

o Reduced Volatility: With a boiling point >200°C (vs. 55°C for MOM-CI), CMOE significantly
reduces inhalation risks associated with carcinogenic halo-ethers.

 Lipophilicity: The octyl chain introduces a "greasy" tag (OctOM group), drastically altering the
solubility profile of polar substrates (e.g., sugars, polyphenols), enabling processing in non-
polar organic solvents.

» Polymer Functionalization: CMOE serves as a "carrier" for the chloromethyl group in the
functionalization of high-performance polymers like Polyetheretherketone (PEEK), avoiding
the use of gaseous formaldehyde/HCI or highly toxic Bis(chloromethyl) ether (BCME).
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Chemical Properties & Safety Profile[1][2][3]
Physicochemical Data

Property Value
Appearance Colorless to pale yellow liquid
Density 0.924 g/mL at 25 °C
Boiling Point ~212 °C (at 760 mmHg)
Flash Point 89 °C (Closed Cup)

B Soluble in DCM, THF, Toluene, Hexanes;
Solubility )

Decomposes in Water

o Moisture sensitive; hydrolyzes to Octanol,

Reactivity

Formaldehyde, and HCI

Safety & Handling (E-E-A-T)

CRITICAL WARNING: Like all

-halo ethers, CMOE is a potential alkylating carcinogen. Although its vapor pressure is lower
than MOM-CI, it must be handled with strict engineering controls.

o Engineering Controls: All operations must be performed in a functioning chemical fume hood.
o PPE: Double nitrile gloves, lab coat, and safety glasses.

e Quenching: Residual CMOE should be quenched with agueous ammonium hydroxide or
saturated sodium bicarbonate to neutralize active alkylating species before disposal.

Synthesis of Chloromethyl Octyl Ether (CMOE)

Commercially available CMOE can be expensive. The following protocol allows for the reliable
in situ preparation or isolation of CMOE from inexpensive starting materials.

Reaction Mechanism
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The synthesis proceeds via the acid-catalyzed condensation of 1-octanol with

paraformaldehyde and hydrogen chloride.

1-Octanol
(C8H170H)

Chloromethyl Octyl Ether
__________ . (CMOE)

Paraformaldehyde ) | Hemiacetal
(HCHO)n : Intermediate | - -

__________ 1 e, ‘ H20
(Byproduct)

Click to download full resolution via product page

Figure 1: Acid-catalyzed synthesis of CMOE from octanol and paraformaldehyde.

Preparation Protocol

Scale: 100 mmol Time: 2-3 hours

Setup: Equip a 250 mL 3-neck round-bottom flask with a gas inlet tube (bubbler), a
thermometer, and a reflux condenser topped with a CaCl2 drying tube.

Charging: Add 1-Octanol (13.0 g, 100 mmol) and Paraformaldehyde (3.3 g, 110 mmol, 1.1
equiv) to the flask. Add Dichloromethane (DCM, 50 mL) as a solvent (optional, can be run
neat).

Reaction: Cool the mixture to 0°C. Slowly bubble dry HCI gas (generated from NaCl/H2S04
or from a cylinder) into the mixture with vigorous stirring.

o Observation: The paraformaldehyde suspension will clear as the reaction proceeds.

Completion: Continue bubbling HCI for 2 hours or until saturation (fumes exit the bubbler).
Allow to warm to Room Temperature (RT) for 30 mins.

Workup:

o Separate the organic layer (if water formed a visible layer).
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o Dry the organic phase over anhydrous

or

o Purification: For high purity, distill under reduced pressure (vacuum distillation required
due to high BP). Collect the fraction boiling at ~90-95°C / 10 mmHg.

« Storage: Store over molecular sieves (4A) in a tightly sealed container at 4°C.

Application I: The Octyloxymethyl (OctOM)
Protecting Group

CMOE is used to protect alcohols and phenols as Octyloxymethyl ethers (OctOM). This is
particularly useful in total synthesis when a substrate is too polar for standard chromatography
or when a robust, non-migrating protecting group is required.

Protection Protocol

Substrate: Phenol or Primary Alcohol Reagent: CMOE

Dissolution: Dissolve the substrate (1.0 equiv) in anhydrous DCM or THF (0.2 M
concentration).

o Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv).

o Alternative: For sterically hindered alcohols, use NaH (1.5 equiv) in THF at 0°C.

o Alkylation: Add CMOE (1.2 - 1.5 equiv) dropwise at 0°C.

e Monitoring: Warm to RT and stir. Monitor by TLC (OctOM ethers are significantly less polar
than the starting alcohol).

¢ Quench: Quench with saturated

solution.

 [solation: Extract with DCM, wash with brine, dry, and concentrate.
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Deprotection

The OctOM group is acid-labile, similar to MOM ethers, but requires slightly more vigorous
conditions due to the lipophilic tail.

o Conditions: Treat with TFA/DCM (1:1) or 6M HCI/THF at RT.
e Lewis Acid:

in DCM at -78°C is effective for robust cleavage.

Application Il: Chloromethylation of Polymers
(PEEK)

In polymer chemistry, CMOE acts as a chloromethylating agent. Unlike the protection
application, the octyl group is not retained in the final product.[1] The octyl chain acts as a
leaving group, allowing the electrophilic

unit to attach to the aromatic polymer backbone.

Mechanism: Transetherification-Chloromethylation

This reaction typically occurs in concentrated sulfuric acid, which acts as both solvent and
catalyst.[2]

PEEK Polymer
(Aromatic Backbone)

Electrophilic
Attack

Octanol
(Byproduct)

Click to download full resolution via product page

Figure 2: Functionalization of PEEK using CMOE. Note that the octyl chain is a byproduct, not
part of the final polymer.
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Protocol for CM-PEEK Synthesis

Dissolution: Dissolve PEEK powder (5 g) in concentrated Sulfuric Acid (95-98%, 100 mL).
Stir at RT until a homogeneous viscous solution forms (may take 24-48h).

Addition: Add CMOE (0.5 - 2.0 equiv per repeat unit) dropwise to the polymer solution.
Reaction: Stir at RT for 1-5 hours.

o Control: Reaction time determines the Degree of Chloromethylation (DC). Longer times =
higher DC.

Precipitation: Pour the reaction mixture slowly into a large excess of Ice Water (1 L) with
vigorous stirring. The polymer will precipitate as white strands/powder.

Washing: Filter and wash extensively with water until pH is neutral. Wash with methanol to
remove residual octanol byproduct.

Drying: Dry in a vacuum oven at 60°C.

Troubleshooting & Optimization

Issue Probable Cause Solution

) ) Ensure dry HCI gas; Increase
. . Water in reaction; Paraform o
Low Yield (Synthesis) o temperature to 40°C initially to
not depolymerizing
crack paraform.

Steric hindrance; CMOE Use NaH/THF conditions;

Incomplete Protection ] ) o
hydrolysis Ensure CMOE is fresh/distilled.

o ) Reduce reaction time; Lower
o Reaction time too long; Acid
Polymer Crosslinking temperature; Use lower
too strong _
concentration of PEEK.

Wash organic layer with
) Octanol byproduct acts as ]
Emulsions (Workup) Methanol/Water mixtures to
surfactant
remove octanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. CN102352004A - Chloromethylated polyetheretherketone (PEEK) and synthetic method
thereof - Google Patents [patents.google.com]

3. labsolu.ca [labsolu.ca]

4. Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro
Alkyl Ethers [organic-chemistry.org]

5. epa.gov [epa.gov]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1597271/docs?utm_src=pdf-body#application-note-chloromethyl-octyl-ether-cmoe-in-organic-synthesis
https://labsolu.ca/shop/chemicals-biochemicals/organic-building-blocks/chloromethyl-octyl-ether/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F294519
https://www.organic-chemistry.org/abstracts/lit1/038.shtm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjo051344g
https://www.epa.gov/sites/default/files/2016-09/documents/chloromethyl-methyl-ether.pdf
https://dec.alaska.gov/media/8806/chloromethylmethylether.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.cclet.2007.08.006
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.heterocycles.jp%2Fnewlibrary%2Flibraries%2FPDF%2F08339%2F48%2F8
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FUS3972947A%2Fen
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.epa.gov%2Firis
https://www.benchchem.com/product/b1597271?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/303691012_Advances_in_the_Total_Synthesis_of_Lactonamycin
https://patents.google.com/patent/CN102352004A/en
https://patents.google.com/patent/CN102352004A/en
https://labsolu.ca/shop/chemicals-biochemicals/organic-building-blocks/chloromethyl-octyl-ether/
https://www.organic-chemistry.org/abstracts/lit1/038.shtm
https://www.organic-chemistry.org/abstracts/lit1/038.shtm
https://www.epa.gov/sites/default/files/2016-09/documents/chloromethyl-methyl-ether.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597271?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 6. dec.alaska.gov [dec.alaska.gov]

o To cite this document: BenchChem. [Application Note: Chloromethyl Octyl Ether (CMOE) in
Organic Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1597271/docs#application-note-chloromethyl-octyl-
ether-cmoe-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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